Cas no 71858-09-8 (Quinoline, 2-(4-bromophenyl)-6-methyl-4-phenyl-)

• Product Name: Quinoline, 2-(4-bromophenyl)-6-methyl-4-phenyl-
• CAS No: 71858-09-8
• MF: C₂₂H₁₆BrN
• MW: 374.273144721985
• CID: 544989
• PubChem ID: 633013
• Update Time: 2025-04-19

Quinoline, 2-(4-bromophenyl)-6-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(4-bromophenyl)-6-methyl-4-phenyl-
• 2-(4-bromophenyl)-6-methyl-4-phenylquinoline
• YOTRWILQTVHJNU-UHFFFAOYSA-N
• 2-(4-Bromo-phenyl)-6-methyl-4-phenyl-quinoline
• DTXSID70348229
• 71858-09-8
• AKOS003589995

• Inchi： 1S/C22H16BrN/c1-15-7-12-21-20(13-15)19(16-5-3-2-4-6-16)14-22(24-21)17-8-10-18(23)11-9-17/h2-14H,1H3
• InChI Key： YOTRWILQTVHJNU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 373.04668
• Monoisotopic Mass: 373.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89